Cas no 62176-95-8 (1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester)

• Product Name: 1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester
• CAS No: 62176-95-8
• MF: C₅H₉N₅O₂
• MW: 171.157259702682
• CID: 455396
• PubChem ID: 12318332
• Update Time: 2025-04-19

1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester
• methyl 2-(3,5-diamino-1,2,4-triazol-1-yl)acetate
• 62176-95-8
• DTXSID30488079
• Methyl (3,5-diamino-1H-1,2,4-triazol-1-yl)acetate

• Inchi： 1S/C5H9N5O2/c1-12-3(11)2-10-5(7)8-4(6)9-10/h2H2,1H3,(H4,6,7,8,9)
• InChI Key： MLGDICGVHAPRIR-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(N)=NC(N)=N1)=O

Computed Properties

• Exact Mass: 171.07577
• Monoisotopic Mass: 171.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 109.05